Cas no 107508-59-8 (Methanone, 1,4-phenylenebis[(1,2-dihydro-5-acenaphthylenyl)-)

• Product Name: Methanone, 1,4-phenylenebis[(1,2-dihydro-5-acenaphthylenyl)-
• CAS No: 107508-59-8
• MF: C₃₂H₂₂O₂
• MW: 438.515888690948
• CID: 1183465
• PubChem ID: 71334613
• Update Time: 2025-04-20

Methanone, 1,4-phenylenebis[(1,2-dihydro-5-acenaphthylenyl)- Chemical and Physical Properties

Names and Identifiers

• [4-(1,2-dihydroacenaphthylene-5-carbonyl)phenyl]-(1,2-dihydroacenaphthylen-5-yl)methanone
• (1,4-Phenylene)bis[(1,2-dihydroacenaphthylen-5-yl)methanone]
• DTXSID50762707
• 107508-59-8
• Methanone, 1,4-phenylenebis[(1,2-dihydro-5-acenaphthylenyl)-

• Inchi： 1S/C32H22O2/c33-31(27-17-15-21-9-7-19-3-1-5-25(27)29(19)21)23-11-13-24(14-12-23)32(34)28-18-16-22-10-8-20-4-2-6-26(28)30(20)22/h1-6,11-18H,7-10H2
• InChI Key： SPHUSTABFYWQGJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C(C1=CC=C2CCC3C=CC=C1C2=3)=O)C1=CC=C2CCC3C=CC=C1C2=3

Computed Properties

• Exact Mass: 438.16206
• Monoisotopic Mass: 438.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14